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Compound of Interest

Compound Name: NSC23005 sodium

Cat. No.: B15562049

Abstract

NSC23005 is a potent and selective small molecule inhibitor of p18INK4C, a member of the
INK4 family of cyclin-dependent kinase (CDK) inhibitors.[1][2] By inhibiting p18, NSC23005
promotes the activity of CDK4 and CDKG6, leading to the expansion of hematopoietic stem cells
(HSCs) without affecting leukemia cell proliferation.[1][2][3] Its efficacy in promoting HSC
expansion makes it a valuable tool in stem cell research and potential therapeutic
development. This document provides detailed protocols for the preparation, storage, and
handling of NSC23005 sodium salt stock solutions for in vitro research applications.

Chemical and Physical Properties

NSC23005 sodium is a white to off-white crystalline solid. It is the sodium salt of 4-
[(Cyclohexylamino)sulfonyl]benzoic acid. It is essential to refer to the batch-specific molecular
weight provided on the product vial or the Certificate of Analysis (CoA) for the most accurate
calculations.
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Property Value References
4-
Chemical Name [(Cyclohexylamino)sulfonyl]ben

zoic acid sodium salt

CAS Number 1796596-46-7
Molecular Formula C13Hi6NNaO4S
Molecular Weight ~305.33 g/mol
Purity >98%

Solubility Data

The solubility of NSC23005 sodium can vary between different suppliers and batches. The
following table summarizes reported solubility values. For optimal results, use fresh, high-purity
solvents. Moisture-absorbing DMSO can reduce the solubility of the compound.

. Approx. Molar
Solvent Reported Solubility . References
Concentration

Water Soluble to 100 mM 100 mM
61 mg/mL 199.8 mM

DMSO Soluble to 100 mM 100 mM
61 mg/mL 199.8 mM

6.4 mg/mL 20.9 mM

1 mg/mL 3.3 mM

PBS (pH 7.2) 10 mg/mL 32.7mM
Ethanol 7 mg/mL 22.9 mM
0.2 mg/mL 0.65 mM

Experimental Protocols
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This section provides a detailed protocol for preparing a 10 mM stock solution of NSC23005
sodium in either DMSO or sterile water.

3.1. Materials

NSC23005 sodium salt powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile, nuclease-free water

o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials
o Pipettes and sterile, filtered pipette tips

» Vortex mixer

3.2. Stock Solution Calculation To prepare a stock solution of a specific concentration, use the
following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol)

Example for 1 mL of a 10 mM stock solution (using MW = 305.33): Mass (mg) = 10 mM x 1 mL
x 305.33 g/mol = 3.05 mg

3.3. Preparation Workflow The following diagram outlines the general workflow for preparing
the stock solution.
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Preparation

Start: Gather Materials

1. Weigh NSC23005
(e.g., 3.05 mg)

'

2. Add Solvent
(e.g., 1 mL DMSO or Water)

l

3. Dissolve Completely
(Vortex/Warm if needed)

l

4. Aliguot into Tubes

'

5. Store Appropriately
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Caption: Workflow for NSC23005 sodium stock solution preparation.
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3.4. Step-by-Step Reconstitution Protocol

o Equilibrate: Allow the vial of NSC23005 sodium powder to reach room temperature before
opening to prevent moisture condensation.

e Weighing: Carefully weigh the desired amount of powder (e.g., 3.05 mg fora 1 mL, 10 mM
solution) and transfer it to a sterile tube.

e Solvent Addition: Add the calculated volume of the chosen solvent (e.g., 1 mL of DMSO or
sterile water) to the tube containing the powder.

o Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely
dissolved. Gentle warming in a water bath (37°C) can aid dissolution, but do not overheat.

« Sterilization (for agueous solutions): If you prepared the stock solution in water or PBS for
cell culture use, it is recommended to sterilize it by passing it through a 0.22 pum syringe filter
before storage.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

» Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent used.

Storage and Stability

Proper storage is critical to maintain the activity of NSC23005.

Storage

Form Duration References
Temperature

Solid Powder -20°C Up to 3 years

Stock Solution (in
-80°C 6 months to 1 year

DMSO or Water)

-20°C 1 month
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Note: Always store solutions protected from light and moisture. When retrieving from cold
storage, allow vials to equilibrate to room temperature before opening.

Mechanism of Action

NSC23005 is an inhibitor of p18 (also known as INK4C or CDKN2C), a tumor suppressor
protein that specifically inhibits CDK4 and CDKG6. In the cell cycle, the CDK4/6-Cyclin D
complex phosphorylates the Retinoblastoma (Rb) protein. This phosphorylation releases the
transcription factor E2F, allowing the cell to progress from the G1 to the S phase.

By binding to p18, NSC23005 prevents it from inhibiting the CDK4/6-Cyclin D complex. This
results in increased Rb phosphorylation and promotes cell cycle progression, which is the
mechanism behind its observed effect of promoting the expansion of hematopoietic stem cells.

NSC23005

|
Inhibi}s

Inhibits

CDK4/6-Cyclin D
Complex

p18 (INK4C) Phosphorylates

Sequesters

Promotes G1-S Phase

Progression

p-Rb
(Inactive)

Click to download full resolution via product page
Caption: NSC23005 inhibits p18, promoting CDK4/6 activity and cell cycle progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]

3. NSC 23005 sodium (CAS 1796596-46-7): R&D Systems [rndsystems.com]

 To cite this document: BenchChem. [Application Notes: Preparation and Handling of
NSC23005 Sodium Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562049#preparing-nsc23005-sodium-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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